Ethyl 3-oxo-3-{[3-(trifluoromethyl)phenyl]amino}propanoate

• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol
• IUPAC Name: ethyl 3-oxo-3-[3-(trifluoromethyl)anilino]propanoate
• InChI: InChI=1S/C12H12F3NO3/c1-2-19-11(18)7-10(17)16-9-5-3-4-8(6-9)12(13,14)15/h3-6H,2,7H2,1H3,(H,16,17)
• InChI Key: RGKJEXJPPBPVBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=CC=CC(=C1)C(F)(F)F

Description

Ethyl 3-oxo-3-{[3-(trifluoromethyl)phenyl]amino}propanoate is a useful research compound. Its molecular formula is C12H12F3NO3 and its molecular weight is 275.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a stirred solution of 3-trifluoromethylaniline (1.90 g, 11.8 mmol), triethylamine (1.43 g, 14.5 mmol) and 4-N,N-dimethylaminopyridine (1 mg) in dichloromethane (20 ml) is added at 0° C. ethyl malonyl chloride (1.78 g, 11.8 mmol). The reaction mixture is warmed to room temperature overnight, then allowed to stand for two days. Water (20 ml) is added and the product is extracted with dichloromethane (1 l). The organic phase is washed with saturated ammonium chloride solution (500 ml) and saturated sodium chloride solution (200 ml), dried over magnesium sulphate monohydrate, filtered and concentrated. The crude product is chromatographed over silica gel with cyclohexane/ethyl acetate mixtures as eluent.

Synthesis routes and methods II

Procedure details

To an ice-cooled solution of 3-(trifluoromethyl)aniline (64.5 g, 0.40 mol) and triethylamine (60 ml) in acetone (700 ml) was added dropwise, ethyl 3-chloro-3-oxopropanoate (63.6 g, 0.42 mol) in acetone (50 ml). After the addition (approx. 30 minutes) stirring was continued at room temperature overnight. The solvents were removed and water (1200 ml) was added. The resulting precipitate was filtered off, thoroughly washed twice with water and then dried to afford the title compound as yellow powder (109 g, 99%).